1-[(3-chloro-4-fluorophenyl)amino]-4,4-dimethyl-1-penten-3-one

• IUPAC Name: (E)-1-(3-chloro-4-fluoroanilino)-4,4-dimethylpent-1-en-3-one
• InChI: InChI=1S/C13H15ClFNO/c1-13(2,3)12(17)6-7-16-9-4-5-11(15)10(14)8-9/h4-8,16H,1-3H3/b7-6+
• InChI Key: ZVMPAOFMIJJKOB-VOTSOKGWSA-N
• Canonical SMILES: CC(C)(C)C(=O)C=CNC1=CC(=C(C=C1)F)Cl
• Isomeric SMILES: CC(C)(C)C(=O)/C=C/NC1=CC(=C(C=C1)F)Cl
• Molecular Formula: C13H15ClFNO
• Molecular Weight: 255.71 g/mol

Description

1-[(3-chloro-4-fluorophenyl)amino]-4,4-dimethyl-1-penten-3-one, also known as CP-544326, is a synthetic compound that has been extensively studied for its potential therapeutic applications. CP-544326 belongs to a class of compounds known as selective serotonin reuptake inhibitors (SSRIs) and has been shown to exhibit potent and selective inhibition of the serotonin transporter (SERT).

Mechanism of Action

1-[(3-chloro-4-fluorophenyl)amino]-4,4-dimethyl-1-penten-3-one exerts its pharmacological effects by selectively inhibiting the reuptake of serotonin by the SERT. This leads to an increase in the extracellular concentration of serotonin in the brain, which is believed to underlie the antidepressant and anxiolytic effects of the compound.
Biochemical and Physiological Effects:
1-[(3-chloro-4-fluorophenyl)amino]-4,4-dimethyl-1-penten-3-one has been shown to exhibit a number of biochemical and physiological effects in preclinical studies. These include a reduction in the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is believed to be involved in the pathophysiology of depression and anxiety disorders. The compound has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

1-[(3-chloro-4-fluorophenyl)amino]-4,4-dimethyl-1-penten-3-one has several advantages for use in lab experiments. The compound is relatively easy to synthesize and purify, and exhibits potent and selective inhibition of the SERT. However, there are also some limitations to the use of 1-[(3-chloro-4-fluorophenyl)amino]-4,4-dimethyl-1-penten-3-one in lab experiments. The compound has relatively poor solubility in aqueous solutions, which can make it difficult to administer in certain experimental paradigms.

Future Directions

There are several potential future directions for research on 1-[(3-chloro-4-fluorophenyl)amino]-4,4-dimethyl-1-penten-3-one. One area of interest is the development of more potent and selective SERT inhibitors based on the structure of 1-[(3-chloro-4-fluorophenyl)amino]-4,4-dimethyl-1-penten-3-one. Another potential direction is the investigation of the pharmacological effects of 1-[(3-chloro-4-fluorophenyl)amino]-4,4-dimethyl-1-penten-3-one in animal models of various psychiatric and neurological disorders. Finally, there is also interest in the use of 1-[(3-chloro-4-fluorophenyl)amino]-4,4-dimethyl-1-penten-3-one as a tool compound for the study of the serotonergic system in the brain.

Scientific Research Applications

1-[(3-chloro-4-fluorophenyl)amino]-4,4-dimethyl-1-penten-3-one has been extensively studied for its potential therapeutic applications in the treatment of various psychiatric and neurological disorders. The compound has been shown to exhibit potent antidepressant and anxiolytic effects in preclinical studies, and has also been investigated for its potential in the treatment of substance abuse disorders.